Cas no 247220-85-5 (4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole)

• Product Name: 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole
• CAS No: 247220-85-5
• MF: C₁₂H₆ClF₇N₂
• MW: 346.631266117096
• CID: 2837589
• PubChem ID: 2736595
• Update Time: 2025-06-30

4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole
• DTXSID80371467
• 4-chloro-3-(perfluoropropyl)-5-phenyl-1H-pyrazole
• 4-Chloro-3-(heptadecafluoro-1-propyl)-5-(phenyl)pyrazole
• MFCD00155668
• 247220-85-5
• 4-CHLORO-3-(HEPTAFLUORO-1-PROPYL)-5-(PHENYL)PYRAZOLE
• AKOS025212731
• 4-Chloro-3-(heptafluoropropyl)-5-phenylpyrazole
• 4-Chloro-3(5)-heptafluoropropyl-5(3)-phenylpyrazole

• Inchi： 1S/C12H6ClF7N2/c13-7-8(6-4-2-1-3-5-6)21-22-9(7)10(14,15)11(16,17)12(18,19)20/h1-5H,(H,21,22)
• InChI Key： OGKCAMSFEKHPOJ-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=CC=2)=NNC=1C(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 346.0107730Da
• Monoisotopic Mass: 346.0107730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole

Comprehensive Overview of 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole (CAS No. 247220-85-5)

The compound 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole (CAS No. 247220-85-5) is a fluorinated pyrazole derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications. With the increasing demand for fluorinated compounds in pharmaceuticals, agrochemicals, and materials science, this molecule stands out for its structural complexity and versatility. Researchers and industry professionals are particularly interested in its synthetic pathways, reactivity, and functional group interactions, making it a subject of ongoing study.

One of the key features of 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole is its heptafluoropropyl group, which introduces exceptional stability and lipophilicity. This attribute is highly sought after in the design of bioactive molecules, as it can enhance membrane permeability and metabolic resistance. The presence of the chloro and phenyl substituents further diversifies its reactivity, enabling a wide range of chemical modifications. Such characteristics align with current trends in drug discovery and material innovation, where tailored fluorination strategies are pivotal.

In the context of sustainable chemistry, the synthesis of 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole has been explored using green solvents and catalytic methods. This aligns with the global push toward environmentally friendly processes, a topic frequently searched by professionals in the field. The compound’s potential role in high-performance materials, such as liquid crystals or coatings, is another area of interest. Its thermal stability and electronic properties make it a candidate for advanced applications in optoelectronics and nanotechnology.

From a pharmaceutical perspective, 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole has been investigated for its biological activity. While specific therapeutic applications are still under research, its structural motifs resemble those of known enzyme inhibitors and receptor modulators. This has sparked curiosity about its potential in treating chronic diseases or infectious conditions, topics frequently queried in academic and medical databases. The compound’s SAR (Structure-Activity Relationship) studies are expected to provide deeper insights into its utility.

The commercial availability of 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole (CAS No. 247220-85-5) is limited, but its demand is growing among specialty chemical suppliers and research institutions. Analytical data, including NMR spectra and HPLC purity, are often requested by buyers, reflecting the need for quality assurance in custom synthesis projects. The compound’s handling precautions and storage conditions are also common search queries, emphasizing the importance of safety in laboratory settings.

In summary, 4-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-phenyl-1H-pyrazole represents a fascinating intersection of fluorine chemistry and heterocyclic design. Its multifaceted applications—from drug development to advanced materials—highlight its relevance in modern science. As research progresses, this compound is likely to emerge as a cornerstone in innovative chemical solutions, addressing both industrial and academic challenges.